Cas no 7067-38-1 (5-[3-(benzyloxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione)

• Product name: 5-[3-(benzyloxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione
• CAS No: 7067-38-1
• MF: C₃₆H₂₉N₅O₄S₂
• MW: 659.776565313339
• CID: 1746187
• PubChem ID: 5269691

5-[3-(benzyloxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[3-(benzyloxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}pyrrolidine-2,3-dione
• 4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-5-(3-phenylmethoxyphenyl)pyrrolidine-2,3-dione
• 7067-38-1
• DTXSID80414787
• 5-[3-(Benzyloxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione

• Inchi： InChI=1S/C36H29N5O4S2/c1-22-14-16-25(17-15-22)21-46-36-39-38-35(47-36)41-31(26-11-8-12-27(19-26)45-20-24-9-4-3-5-10-24)29(33(43)34(41)44)32(42)30-23(2)37-28-13-6-7-18-40(28)30/h3-19,31,42H,20-21H2,1-2H3
• InChI Key： LTDVMNKXDVSLPP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CSC2=NN=C(S2)N3C(C(=C(C4=C(N=C5N4C=CC=C5)C)O)C(=O)C3=O)C6=CC(=CC=C6)OCC7=CC=CC=C7

Computed Properties

• Exact Mass: 659.16637
• Monoisotopic Mass: 659.166096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 164
• XLogP3: 7.7

Experimental Properties

• Density: 1.39
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.721
• PSA: 109.92